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Compound of Interest

7-Bromo-3-
Compound Name: )
chlorobenzo[d]isoxazole

Cat. No.: B596548

7-Bromo-3-chlorobenzo[d]isoxazole: A Technical
Guide

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of 7-Bromo-3-
chlorobenzo[d]isoxazole based on currently available public information. The synthesis
protocol described herein is a proposed method based on established chemical principles for
analogous compounds, as a specific documented synthesis for this compound is not readily
available in published scientific literature.

Introduction

7-Bromo-3-chlorobenzo[d]isoxazole is a halogenated heterocyclic compound with the
chemical formula C7HsBrCINO. Identified by the CAS number 1260677-07-3, this molecule
belongs to the benzisoxazole class of compounds, which are known to be important scaffolds
in medicinal chemistry.[1] While the specific discovery and developmental history of 7-Bromo-
3-chlorobenzo[d]isoxazole are not extensively documented in peer-reviewed scientific
journals, its commercial availability suggests its role as a valuable building block or
intermediate in the synthesis of more complex molecules for research and drug discovery.
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The benzo[d]isoxazole core is a "privileged scaffold,” meaning it is a structural motif that is
recurrent in biologically active compounds.[1] Derivatives of this core have demonstrated a
wide range of pharmacological activities, including but not limited to anticonvulsant,
antimicrobial, and antitumor effects.[1][2] The presence of bromo and chloro substituents on
the benzisoxazole ring of 7-Bromo-3-chlorobenzo[d]isoxazole provides reactive handles for
further chemical modifications, making it an attractive starting material for the synthesis of
novel therapeutic agents.

This technical guide aims to consolidate the available information on 7-Bromo-3-
chlorobenzo[d]isoxazole, including its physicochemical properties and a proposed synthetic
protocol.

Physicochemical Properties

The known physicochemical properties of 7-Bromo-3-chlorobenzo[d]isoxazole are
summarized in the table below. This data has been compiled from various chemical supplier
catalogs and databases.[3][4]

Property Value Source
CAS Number 1260677-07-3 [3114]
Molecular Formula C7HsBrCINO [3][4]
Molecular Weight 232.46 g/mol [4]
Appearance White powder or solid [3]
Purity >98% (typical) [4]
SMILES CIC1=NOC2=C1C=CC=C2Br [4]
InChikey QDDQHYMCNDGVMZ- -

UHFFFAOYSA-N

MDL Number MFCD12406139 [3][4]

Note: Data such as melting point, boiling point, and solubility are not consistently reported
across public sources and would require experimental determination.
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Proposed Synthesis of 7-Bromo-3-
chlorobenzo[d]isoxazole

While a specific, published experimental protocol for the synthesis of 7-Bromo-3-
chlorobenzo[d]isoxazole has not been identified in the scientific literature, a plausible and
efficient synthetic route can be proposed based on established methods for the preparation of
substituted benzo[d]isoxazoles. A common and effective method involves the [3+2]
cycloaddition of an in situ generated nitrile oxide with an aryne.[2]

The proposed synthesis would start from readily available 2-bromo-6-chloroaniline. The
workflow for this proposed synthesis is depicted in the diagram below.
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Starting Material Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]

2. Synthesis of Benzisoxazoles by the [3 + 2] Cycloaddition of in situ Generated Nitrile
Oxides and Arynes - PMC [pmc.ncbi.nim.nih.gov]

3. americanelements.com [americanelements.com]

4. Synthonix, Inc > 1260677-07-3 | 7-Bromo-3-chlorobenzo[d]isoxazole [synthonix.com]

To cite this document: BenchChem. [Discovery and history of 7-Bromo-3-
chlorobenzo[d]isoxazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b596548#discovery-and-history-of-7-bromo-3-
chlorobenzo-d-isoxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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